Cas no 7160-01-2 (3,3-dimethyl-1-(4-methylphenyl)urea)

• Product Name: 3,3-dimethyl-1-(4-methylphenyl)urea
• CAS No: 7160-01-2
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD00088385
• CID: 976604
• PubChem ID: 23549
• Update Time: 2025-11-05

3,3-dimethyl-1-(4-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• n,n-dimethyl-n'-p-methylphenylurea
• Urea,N,N-dimethyl-N-(4-methylphenyl)-
• 3,3-dimethyl-1-(4-methylphenyl)urea
• SCHEMBL4770587
• Urea, N,N-dimethyl-N'-(4-methylphenyl)-
• MFCD00088385
• N,N-dimethyl-N'-(4-methylphenyl)urea
• MS-1759
• AKOS001325991
• EN300-8092586
• DTXSID60221835
• CHEMBL2271018
• HMS1666H09
• N'-(4-METHYLPHENYL)-N,N-DIMETHYLUREA
• AI3-61362
• 1,1-dimethyl-3-(4-methylphenyl)urea
• 7160-01-2
• 1,1-Dimethyl-3-(p-tolyl)urea
• Z55293743
• Urea, 1,1-dimethyl-3-p-tolyl-

• MDL： MFCD00088385
• Inchi： 1S/C10H14N2O/c1-8-4-6-9(7-5-8)11-10(13)12(2)3/h4-7H,1-3H3,(H,11,13)
• InChI Key： QTERLAXNZRFFMZ-UHFFFAOYSA-N
• SMILES： O=C(N(C)C)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3,3-dimethyl-1-(4-methylphenyl)urea

3,3-Dimethyl-1-(4-methylphenyl)urea (CAS No. 7160-01-2): A Comprehensive Technical Overview

3,3-Dimethyl-1-(4-methylphenyl)urea, with the CAS No. 7160-01-2, is a specialized organic compound widely recognized in the fields of agrochemicals, pharmaceutical intermediates, and material science. This urea derivative has garnered significant attention due to its unique structural properties and versatile applications. Researchers and industry professionals frequently search for terms like 3,3-dimethyl-1-(4-methylphenyl)urea synthesis, CAS 7160-01-2 applications, and urea derivatives in crop protection, reflecting its relevance in modern scientific and industrial contexts.

The compound's molecular structure, featuring a dimethyl-substituted urea backbone and a 4-methylphenyl group, contributes to its stability and reactivity. This makes it a valuable building block in the synthesis of more complex molecules. Recent trends in green chemistry and sustainable agrochemicals have further highlighted the importance of such derivatives, as they often serve as precursors for environmentally friendly formulations. Searches for biodegradable urea derivatives and eco-friendly pesticide intermediates align with these emerging priorities.

In the pharmaceutical sector, 3,3-Dimethyl-1-(4-methylphenyl)urea is explored for its potential as an intermediate in drug development. Queries like CAS 7160-01-2 in medicinal chemistry and urea-based drug scaffolds are common among researchers. The compound's ability to modulate biological activity through hydrogen bonding interactions makes it a candidate for targeting enzymes and receptors. Its role in small-molecule therapeutics is particularly noteworthy, given the growing demand for novel treatments in areas such as metabolic disorders and inflammatory diseases.

From an industrial perspective, the compound's synthesis and scalability are critical topics. Professionals often search for optimized synthesis of 3,3-dimethyl-1-(4-methylphenyl)urea and large-scale production techniques. Advances in catalytic methods and process intensification have improved yields and reduced environmental impact, addressing the dual challenges of efficiency and sustainability. These developments are closely tied to broader discussions on circular economy and resource optimization in chemical manufacturing.

In material science, 3,3-Dimethyl-1-(4-methylphenyl)urea has been investigated for its role in polymer modification and functional materials. Searches for urea derivatives in coatings and CAS 7160-01-2 in adhesives reflect its utility in enhancing material properties such as adhesion, durability, and thermal stability. The compound's compatibility with other monomers and its ability to form hydrogen-bonded networks make it a promising additive in high-performance materials.

Safety and regulatory compliance are also key considerations for users of this compound. While not classified as hazardous under standard guidelines, proper handling and storage are essential. Queries like 3,3-dimethyl-1-(4-methylphenyl)urea safety data and CAS 7160-01-2 handling precautions indicate a strong interest in workplace safety and regulatory adherence. This aligns with global trends toward responsible chemical management and transparent supply chains.

In summary, 3,3-Dimethyl-1-(4-methylphenyl)urea (CAS No. 7160-01-2) is a multifaceted compound with applications spanning agrochemicals, pharmaceuticals, and materials. Its relevance is underscored by frequent searches for urea derivative innovations and specialty chemical applications. As research continues to uncover new uses and improved synthetic routes, this compound is poised to remain a topic of interest in both academic and industrial settings.